Cas no 129-39-5 (1,8-Dinitroanthracene-9,10-dione)

1,8-Dinitroanthracene-9,10-dione structure

129-39-5 structure

Product Name:1,8-Dinitroanthracene-9,10-dione

CAS No:129-39-5

Molecular Formula:C₁₄H₆N₂O₆

Molecular Weight:298.20724

MDL:MFCD00604817

CID:36231

PubChem ID:24878154

1,8-Dinitroanthracene-9,10-dione Properties

Names and Identifiers

- 1,8-Dinitroanthracene-9,10-dione
- 1,8-DINITROANTHRAQUINONE
- 1,8-DINITRO ANTHRAQUINONE MIN
- 1,8-dinitro-10-anthracenedione
- 1,8-Dinitro-9,10-anthracenedione
- 1,8-Dinitro-9,10-anthraquinone
- 1,8-Dinitro-anthrachinon
- 1,8-dinitro-anthraquinone
- 10-Anthracenedione,1,8-dinitro-9
- 1,8-Dinitroanthraquinone 97%
- 1,8-DINITRO ANTHRAQUINONE 97% MIN
- 1,8-dinitroanthraquinone
- NSC-37108
- 129-39-5
- Anthraquinone, 1,8-dinitro-
- Anthraquinone,8-dinitro-
- C.I. Solvent Violet 14
- SR-01000325302-1
- 9,10-Anthracenedione, 1,8-dinitro-
- FT-0777878
- AKOS015897248
- A854230
- UNII-P0846316GX
- Waxoline Violet BA
- MS-20627
- W-108364
- F87066
- SCHEMBL1303600
- EINECS 204-943-0
- AC-10687
- 9, 1,8-dinitro-
- NS00024073
- Q27285954
- P0846316GX
- NSC37108
- AKOS015960396
- 5-Bromo-4-chloro-3-indolylacetate
- SR-01000325302
- MFCD00604817
- 1,8-Dinitroanthraquinone, 97%
- NSC 37108
- 1,8-dinitroanthroquinone
- BP-30093
- MBIJFIUDKPXMAV-UHFFFAOYSA-N
- DTXSID9059599
- Alizarine Violet R Base
- HY-D0264
- 1,8-Dinitroanthraquinone
- 1,8-dinitro-9,10-anthraquinone
- CS-0010167
- 1,8-Dinitro-9,10-anthracenedione; 1,8-Dinitro-9,10-anthraquinone; Alizarine Violet R Base; NSC 37108; Waxoline Violet BA;
- 1,8-dinitroanthracene-9,10-dione
- +Expand
- MDL： MFCD00604817
- InChIKey： MBIJFIUDKPXMAV-UHFFFAOYSA-N
- Inchi： 1S/C14H6N2O6/c17-13-7-3-1-5-9(15(19)20)11(7)14(18)12-8(13)4-2-6-10(12)16(21)22/h1-6H
- SMILES： C1=CC2=C(C(=C1)[N+](=O)[O-])C(=O)C3=C(C=CC=C3[N+](=O)[O-])C2=O

Computed Properties

Exact Mass: 298.02300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 298.02258592g/mol
Heavy Atom Count: 22
Complexity: 492
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 126Å²

Experimental Properties

LogP: 3.32480
PSA: 125.78000
Melting Point: 318-322 °C (lit.)
Color/Form: Yellow prism
Solubility: Soluble in sulfuric acid, slightly soluble in common organic solvents.

1,8-Dinitroanthracene-9,10-dione Security Information

WGK Germany：3
Hazardous Material transportation number：NONH for all modes of transport

1,8-Dinitroanthracene-9,10-dione Customs Data

HS CODE：2914700090
Customs Data：

China Customs Code:
2914700090

Overview:

2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1,8-Dinitroanthracene-9,10-dione Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AA44854-5g	9,10-Anthracenedione, 1,8-dinitro-	129-39-5	96	5g	$63.00	2024-04-20
Aaron	AR000ZGI-1g	9,10-Anthracenedione, 1,8-dinitro-	129-39-5	96%	1g	$7.00
abcr	AB546476-25 g	1,8-Dinitroanthracene-9,10-dione, 95%; .	129-39-5	95%	25g	€103.40	2023-07-10
Apollo Scientific	OR322049-5g	1,8-Dinitroanthraquinone	129-39-5	95%	5g	£15.00	2024-08-03
Chemenu	CM373919-100g	1,8-Dinitroanthracene-9,10-dione	129-39-5	95%+	100g	$203	2022-06-13
eNovation Chemicals LLC	D964050-100g	9,10-Anthracenedione, 1,8-dinitro-	129-39-5	96%	100g	$295	2022-10-14
MedChemExpress	HY-D0264-5g	1,8-Dinitroanthraquinone	129-39-5		5g	￥200	2024-07-24
TRC	D191835-10g	1,8-Dinitroanthracene-9,10-dione	129-39-5		10g	10.00
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1080180-5g	1,8-Dinitroanthraquinone	129-39-5	98%	5g	￥167.00	2024-08-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X92785-1g	1，8-Dinitroanthraquinone	129-39-5	96%	1g	¥58.0	2023-09-05

1,8-Dinitroanthracene-9,10-dione Synthesis

Synthetic Circuit 1

84-65-1

129-39-5

82-35-9

Reaction Conditions

1.1 Reagents: Sulfuric acid , Nitric acid Solvents: Water
1.2 Reagents: Fuming sulfuric acid

Reference

Directed nitration of organic compounds. III. Potentiometric study of the nitration of anthraquinone

Kozorez, L. A.; et al, Zhurnal Obshchei Khimii, 1989, 59(9), 2067-72

Synthetic Circuit 2

84-65-1

82-34-8

129-39-5

82-35-9

Reaction Conditions

1.1 Reagents: Sulfuric acid , Nitric acid Solvents: Water ; 4 h, 30 °C

Reference

Production of dye using waste residue of 1-aminoanthraquinone production

Wang, Qingjun; et al, Henan Huagong, 2008, 25(3), 20-22

Synthetic Circuit 3

120-12-7

129-39-5

82-35-9

Reaction Conditions

Reference

Product class 5: anthra-9,10-quinones, anthra-1,2-quinones, anthra-1,4-quinones, anthra-2,9-quinones, and their higher fused analogues

Krohn, K.; et al, Science of Synthesis, 2006, 28, 367-506

Synthetic Circuit 4

1468-95-7

129-39-5

82-35-9

Reaction Conditions

Reference

Product class 5: anthra-9,10-quinones, anthra-1,2-quinones, anthra-1,4-quinones, anthra-2,9-quinones, and their higher fused analogues

Krohn, K.; et al, Science of Synthesis, 2006, 28, 367-506

Synthetic Circuit 5

28871-52-5

129-39-5

82-35-9

Reaction Conditions

Reference

Product class 5: anthra-9,10-quinones, anthra-1,2-quinones, anthra-1,4-quinones, anthra-2,9-quinones, and their higher fused analogues

Krohn, K.; et al, Science of Synthesis, 2006, 28, 367-506

Synthetic Circuit 6

549-99-5

129-39-5

82-35-9

Reaction Conditions

Reference

Product class 5: anthra-9,10-quinones, anthra-1,2-quinones, anthra-1,4-quinones, anthra-2,9-quinones, and their higher fused analogues

Krohn, K.; et al, Science of Synthesis, 2006, 28, 367-506

Synthetic Circuit 7

63934-06-5

129-39-5

82-35-9

Reaction Conditions

Reference

Product class 5: anthra-9,10-quinones, anthra-1,2-quinones, anthra-1,4-quinones, anthra-2,9-quinones, and their higher fused analogues

Krohn, K.; et al, Science of Synthesis, 2006, 28, 367-506

Synthetic Circuit 8

713-36-0

129-39-5

82-35-9

Reaction Conditions

Reference

Product class 5: anthra-9,10-quinones, anthra-1,2-quinones, anthra-1,4-quinones, anthra-2,9-quinones, and their higher fused analogues

Krohn, K.; et al, Science of Synthesis, 2006, 28, 367-506

Synthetic Circuit 9

85-44-9

71-43-2

129-39-5

82-35-9

Reaction Conditions

Reference

Product class 5: anthra-9,10-quinones, anthra-1,2-quinones, anthra-1,4-quinones, anthra-2,9-quinones, and their higher fused analogues

Krohn, K.; et al, Science of Synthesis, 2006, 28, 367-506

Synthetic Circuit 10

88-95-9

71-43-2

129-39-5

82-35-9

Reaction Conditions

Reference

Product class 5: anthra-9,10-quinones, anthra-1,2-quinones, anthra-1,4-quinones, anthra-2,9-quinones, and their higher fused analogues

Krohn, K.; et al, Science of Synthesis, 2006, 28, 367-506

Synthetic Circuit 11

85-52-9

129-39-5

82-35-9

Reaction Conditions

Reference

Product class 5: anthra-9,10-quinones, anthra-1,2-quinones, anthra-1,4-quinones, anthra-2,9-quinones, and their higher fused analogues

Krohn, K.; et al, Science of Synthesis, 2006, 28, 367-506

Synthetic Circuit 12

885-19-8

129-39-5

82-35-9

Reaction Conditions

Reference

Product class 5: anthra-9,10-quinones, anthra-1,2-quinones, anthra-1,4-quinones, anthra-2,9-quinones, and their higher fused analogues

Krohn, K.; et al, Science of Synthesis, 2006, 28, 367-506

Synthetic Circuit 13

90-44-8

129-39-5

82-35-9

Reaction Conditions

Reference

Product class 5: anthra-9,10-quinones, anthra-1,2-quinones, anthra-1,4-quinones, anthra-2,9-quinones, and their higher fused analogues

Krohn, K.; et al, Science of Synthesis, 2006, 28, 367-506

Synthetic Circuit 14

1624-32-4

129-39-5

82-35-9

Reaction Conditions

Reference

Product class 5: anthra-9,10-quinones, anthra-1,2-quinones, anthra-1,4-quinones, anthra-2,9-quinones, and their higher fused analogues

Krohn, K.; et al, Science of Synthesis, 2006, 28, 367-506

1,8-Dinitroanthracene-9,10-dione Raw materials

1,8-Dinitroanthracene-9,10-dione Preparation Products

1,8-Dinitroanthracene-9,10-dione Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:129-39-5)

MR./MRS.:WANG TING TING

Phone:13862111431

Email:sales2@senfeida.com

Web:https://senfeida.en.made-in-china.com/

ZHENG ZHOU A ER FA HUA GONG Co., Ltd.

Audited Supplier

(CAS:129-39-5)

MR./MRS.:LIU JING LI

Phone:15324716602

Email:2853979810@qq.com

HU BEI YAO SHUO QUAN HUA GONG Co., Ltd.

Audited Supplier

(CAS:129-39-5)

MR./MRS.:WU JING LI

Phone:18971238634

Email:2189484023@qq.com

TIAN MEN HENG CHANG HUA GONG Co., Ltd.

Audited Supplier

(CAS:129-39-5)

MR./MRS.:LEI JING LI

Phone:15102714773

Email:1178380033@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:129-39-5)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:129-39-5)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:129-39-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

1,8-Dinitroanthracene-9,10-dione Related Literature

1. Dimer and trimer of malonaldehyde

Bernard T. Golding,Naina Patel,William P. Watson J. Chem. Soc. Perkin Trans. 1 1989 668
2. 705. New intermediates and dyes. Part VI. The chemistry of 2-n-butylanthraquinone. Derived dyes for synthetic fibres

Arnold T. Peters,Arnold T. Peters J. Chem. Soc. 1958 3497
3. 145. Methyl derivatives of 1 : 4 : 5 : 8-tetra-aminoanthraquinone

R. H. Hall,D. H. Hey J. Chem. Soc. 1948 736
4. 500. Displacements of anionoid substituents in phthalic anhydrides by pyridine and β-picoline

M. P. Balfe,M. Doughty,J. Kenyon J. Chem. Soc. 1953 2470
5. CXVIII.—A comparative study in the xanthone series. Part I

Surendra Nath Dhar J. Chem. Soc. Trans. 1920 117 1053
6. Organic chemistry

J. Chem. Soc. Abstr. 1904 86 A133
7. Electronic structures of bent lanthanide(III) complexes with two N-donor ligands

Hannah M. Nicholas,Michele Vonci,Conrad A. P. Goodwin,Song Wei Loo,Siobhan R. Murphy,Daniel Cassim,Richard E. P. Winpenny,Eric J. L. McInnes,Nicholas F. Chilton,David P. Mills Chem. Sci. 2019 10 10493

129-39-5 (1,8-Dinitroanthracene-9,10-dione) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:129-39-5)1,8-DINITROANTHRAQUINONE

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Amadis Chemical Company Limited

(CAS:129-39-5)1,8-Dinitroanthracene-9,10-dione

Purity:99%

Quantity:100g

Price($):211.0

Cas no 129-39-5 (1,8-Dinitroanthracene-9,10-dione)

1,8-Dinitroanthracene-9,10-dione Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,8-Dinitroanthracene-9,10-dione Security Information

1,8-Dinitroanthracene-9,10-dione Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1,8-Dinitroanthracene-9,10-dione Price

1,8-Dinitroanthracene-9,10-dione Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

Synthetic Circuit 9

Synthetic Circuit 10

Synthetic Circuit 11

Synthetic Circuit 12

Synthetic Circuit 13

Synthetic Circuit 14

1,8-Dinitroanthracene-9,10-dione Raw materials

1,8-Dinitroanthracene-9,10-dione Preparation Products

1,8-Dinitroanthracene-9,10-dione Suppliers

1,8-Dinitroanthracene-9,10-dione Related Literature

129-39-5 (1,8-Dinitroanthracene-9,10-dione) Related Products